Cas no 898452-05-6 (N-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl-N'-phenylethanediamide)

• Product Name: N-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl-N'-phenylethanediamide
• CAS No: 898452-05-6
• MF: C₂₂H₂₈N₄O₂
• MW: 380.483325004578
• CID: 5484056
• Update Time: 2025-07-15

N-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl-N'-phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-[2-(4-methylphenyl)-2-(4-methyl-1-piperazinyl)ethyl]-N2-phenyl-
• N-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl-N'-phenylethanediamide

• Inchi： 1S/C22H28N4O2/c1-17-8-10-18(11-9-17)20(26-14-12-25(2)13-15-26)16-23-21(27)22(28)24-19-6-4-3-5-7-19/h3-11,20H,12-16H2,1-2H3,(H,23,27)(H,24,28)
• InChI Key： CNZJSHNDIFMQTB-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(C)C=C1)N1CCN(C)CC1)(=O)C(NC1=CC=CC=C1)=O

Additional information on N-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl-N'-phenylethanediamide

Introduction to N-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl-N'-phenylethanediamide (CAS No. 898452-05-6)

N-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl-N'-phenylethanediamide, a compound with the chemical identifier CAS No. 898452-05-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The compound's unique structural features, including the presence of multiple functional groups, make it a promising candidate for further investigation in various biomedical contexts.

The molecular structure of N-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl-N'-phenylethanediamide consists of a central ethanediamide backbone, flanked by two distinct aromatic and heterocyclic moieties. The 4-methylphenyl group contributes to the molecule's lipophilicity, while the 4-methylpiperazine moiety introduces a basic nitrogen atom, which is often utilized in drug design to enhance binding affinity to biological targets. This dual functionality makes the compound particularly interesting for exploring interactions with enzymes and receptors involved in critical metabolic pathways.

Recent research in medicinal chemistry has highlighted the importance of polyamine derivatives in drug development. The ethanediamide moiety in N-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl-N'-phenylethanediamide is known to exhibit versatile biological activities, including anti-inflammatory and neuroprotective effects. Studies have demonstrated that such compounds can modulate the activity of various enzymes and ion channels, making them valuable candidates for treating neurological disorders and chronic inflammatory conditions.

In particular, the interaction between N-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl-N'-phenylethanediamide and neurotransmitter systems has been a focal point of investigation. The presence of the 4-methylpiperazine group suggests potential interactions with serotonin and dopamine receptors, which are pivotal in regulating mood, cognition, and motor function. Preliminary studies have indicated that this compound may exhibit anxiolytic and antidepressant properties, although further research is necessary to fully elucidate its pharmacological profile.

The synthesis of N-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl-N'-phenylethanediamide presents a formidable challenge due to its complex structural architecture. Advanced synthetic methodologies, including multi-step organic transformations and catalytic processes, are employed to achieve high yields and purity. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the aromatic and heterocyclic components of the molecule. These synthetic strategies not only ensure the accurate assembly of the target compound but also allow for modifications that can fine-tune its biological activity.

Computational modeling and molecular dynamics simulations have played a crucial role in understanding the behavior of N-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl-N'-phenylethanediamide both in vitro and in silico. These techniques provide insights into how the compound interacts with biological targets at an atomic level, aiding in the design of more effective derivatives. By leveraging computational tools, researchers can predict binding affinities, optimize pharmacokinetic properties, and identify potential side effects before conducting expensive experimental trials.

The potential therapeutic applications of N-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl-N'-phenylethanediamide extend beyond neurological disorders. Its structural features suggest that it may also interact with inflammatory pathways, making it a candidate for treating autoimmune diseases such as rheumatoid arthritis and psoriasis. Additionally, its ability to modulate enzyme activity could make it useful in addressing metabolic disorders like diabetes by enhancing insulin sensitivity or improving glucose uptake in target tissues.

Ongoing clinical trials are evaluating the efficacy and safety of derivatives inspired by N-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl-N'-phenylethanediamide. These trials aim to confirm preliminary findings from preclinical studies and provide concrete evidence of therapeutic benefit. The results from these trials will be instrumental in determining whether this class of compounds can transition from laboratory research to clinical practice.

The future direction of research on CAS No. 898452-05-6 and related derivatives lies in exploring novel synthetic routes and expanding their therapeutic applications. Advances in biocatalysis and green chemistry may offer sustainable methods for producing these complex molecules on an industrial scale. Furthermore, interdisciplinary collaborations between chemists, biologists, and clinicians will be essential in translating basic research findings into tangible medical breakthroughs.

In conclusion, N-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethan-N'- phenylethan diam ide (CAS No. 89845 2056) represents a promising avenue for pharmaceutical innovation. Its unique structural features and demonstrated biological activities make it a valuable tool for developing new treatments across multiple disease areas. As research continues to uncover its potential benefits, this compound is poised to play a significant role in shaping future therapeutic strategies.